Cas no 2229645-71-8 (4-(4-nitro-1H-pyrazol-3-yl)but-3-en-2-amine)

• Product Name: 4-(4-nitro-1H-pyrazol-3-yl)but-3-en-2-amine
• CAS No: 2229645-71-8
• MF: C₇H₁₀N₄O₂
• MW: 182.17990064621
• CID: 6250716
• PubChem ID: 165716112
• Update Time: 2025-06-11

4-(4-nitro-1H-pyrazol-3-yl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-nitro-1H-pyrazol-3-yl)but-3-en-2-amine
• 2229645-71-8
• EN300-1791593

• Inchi： 1S/C7H10N4O2/c1-5(8)2-3-6-7(11(12)13)4-9-10-6/h2-5H,8H2,1H3,(H,9,10)/b3-2+
• InChI Key： ZYTVTYIQUXGFMV-NSCUHMNNSA-N
• SMILES： [O-][N+](C1C=NNC=1/C=C/C(C)N)=O

Computed Properties

• Exact Mass: 182.08037557g/mol
• Monoisotopic Mass: 182.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 101Ų

Additional information on 4-(4-nitro-1H-pyrazol-3-yl)but-3-en-2-amine

Research Briefing on 4-(4-nitro-1H-pyrazol-3-yl)but-3-en-2-amine (CAS: 2229645-71-8): Recent Advances and Applications

4-(4-nitro-1H-pyrazol-3-yl)but-3-en-2-amine (CAS: 2229645-71-8) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing provides an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent research has highlighted the unique structural features of 4-(4-nitro-1H-pyrazol-3-yl)but-3-en-2-amine, which include a nitro-substituted pyrazole ring conjugated with a butenylamine moiety. These structural characteristics contribute to its reactivity and potential as a pharmacophore in drug discovery. Studies have demonstrated that this compound exhibits promising activity in modulating specific biological pathways, particularly those involving inflammation and oxidative stress.

One of the key findings from recent investigations is the compound's role as an inhibitor of certain enzymes involved in inflammatory responses. In vitro and in vivo studies have shown that 4-(4-nitro-1H-pyrazol-3-yl)but-3-en-2-amine can effectively reduce the production of pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for inflammatory diseases. Additionally, its nitro group has been implicated in redox modulation, which could be leveraged for targeting oxidative stress-related disorders.

The synthesis of 4-(4-nitro-1H-pyrazol-3-yl)but-3-en-2-amine has also been optimized in recent studies, with researchers developing more efficient and scalable routes. These advancements are critical for enabling further pharmacological evaluation and potential commercialization. Notably, the compound's stability and bioavailability have been improved through structural modifications, enhancing its suitability for preclinical development.

Looking ahead, ongoing research is exploring the broader applications of 4-(4-nitro-1H-pyrazol-3-yl)but-3-en-2-amine, including its potential use in combination therapies and as a scaffold for designing new derivatives with enhanced activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-(4-nitro-1H-pyrazol-3-yl)but-3-en-2-amine represents a promising candidate for further investigation in the fields of drug discovery and chemical biology. Its unique properties and demonstrated biological activities underscore its potential to address unmet medical needs, particularly in the areas of inflammation and oxidative stress. Continued research and development will be essential to fully realize its therapeutic potential.